Cas no 139265-64-8 (Octadecanoic acid, 2-(2,4-dimethylphenoxy)-)
139265-64-8 structure
Product Name:Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
CAS No:139265-64-8
MF:C26H44O3
MW:404.625768661499
CID:1274767
Update Time:2024-08-04
Octadecanoic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid, 2-(2,4-dimethylphenoxy)-
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- Inchi: 1S/C26H44O3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(26(27)28)29-24-20-19-22(2)21-23(24)3/h19-21,25H,4-18H2,1-3H3,(H,27,28)
- InChI Key: LSOFDMAMZZEPBP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(OC1=CC=C(C)C=C1C)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 404.32922
Experimental Properties
- Density: 0.959±0.06 g/cm3(Predicted)
- Boiling Point: 515.6±35.0 °C(Predicted)
- PSA: 46.53
- pka: 3.29±0.10(Predicted)
Octadecanoic acid, 2-(2,4-dimethylphenoxy)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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